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Compound of Interest

Compound Name: Sulfo-Cy3.5 maleimide

Cat. No.: B15135386

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key features of Sulfo-Cy3.5 maleimide,
a fluorescent dye engineered for the precise labeling of biomolecules. It is intended to serve as
a technical resource for researchers and professionals in the fields of life sciences and drug
development, offering detailed information on its properties, applications, and relevant
experimental protocols.

Core Features and Physicochemical Properties

Sulfo-Cy3.5 maleimide is a water-soluble fluorescent dye belonging to the cyanine family. The
presence of sulfonate groups enhances its hydrophilicity, making it particularly suitable for
labeling proteins and other biological macromolecules in aqueous environments without the
need for organic co-solvents.[1][2][3] The maleimide functional group provides high reactivity
and specificity towards sulfhydryl (thiol) groups, commonly found in cysteine residues of
proteins.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for Sulfo-Cy3.5 maleimide and its
close analog, Sulfo-Cy3 maleimide. It is important to note that the exact spectral properties can
vary slightly between different suppliers.
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Property Value Reference(s)
Excitation Maximum (Aex) ~581 - 591 nm [51[6]
Emission Maximum (Aem) ~596 - 604 nm [5]1[6]
Molecular Weight ~1113.38 g/mol

Solubility Water, DMF, DMSO [1107118]
Appearance Red powder [11[7]

Storage Conditions

-20°C, protected from light,
desiccated

[7](8]

Table 1: Physicochemical Properties of Sulfo-Cy3.5 Maleimide.

Property Value Reference(s)
Excitation Maximum (Aex) ~548 nm [L1[71191[1.0]
Emission Maximum (Aem) ~563 nm (11071911101
Molar Extinction Coefficient (g) ~162,000 cm~tM—1 [1][7][10]
Fluorescence Quantum Yield

(®) ~0.1 [LI71(91[10]
Molecular Weight ~776.96 - 777 g/mol [1][9][10]
Molecular Formula C36H41KN4O9S2 [1][9][10]

Table 2: Physicochemical Properties of the related Sulfo-Cy3 Maleimide.

Experimental Protocols

The following protocols provide detailed methodologies for common applications of Sulfo-

Cy3.5 maleimide.

Protein Labeling with Sulfo-Cy3.5 Maleimide
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This protocol outlines the steps for conjugating Sulfo-Cy3.5 maleimide to a protein via its
cysteine residues.

Materials:

Protein of interest (containing free sulfhydryl groups)
e Sulfo-Cy3.5 maleimide

» Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer (e.g., HEPES,
Tris) at pH 7.0-7.5, degassed.

e Reducing Agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT).
e Quenching Reagent (optional): L-cysteine or 3-mercaptoethanol.

o Purification System: Size-exclusion chromatography (e.g., Sephadex G-25 column), dialysis,
or spin filtration column.

¢ Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) for preparing the dye
stock solution.

Procedure:
o Protein Preparation:
o Dissolve the protein in the degassed reaction buffer at a concentration of 1-10 mg/mL.

o If the protein's cysteine residues are involved in disulfide bonds, reduction is necessary.
Add a 10- to 100-fold molar excess of TCEP and incubate for 20-30 minutes at room
temperature. If using DTT, it must be removed before adding the dye, for example, by
dialysis or a desalting column.

e Dye Preparation:

o Allow the vial of Sulfo-Cy3.5 maleimide to warm to room temperature before opening.
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o Prepare a 10 mM stock solution of the dye in anhydrous DMF or DMSO. For example,
dissolve 1 mg of the dye in approximately 89 uL of solvent.

e Labeling Reaction:

o Add a 10- to 20-fold molar excess of the Sulfo-Cy3.5 maleimide stock solution to the
protein solution. Add the dye dropwise while gently stirring.

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,
protected from light.

e Quenching (Optional):

o To stop the reaction, a small molecule thiol such as L-cysteine or 3-mercaptoethanol can
be added to react with any excess maleimide.

e Purification:

o Separate the labeled protein from the unreacted dye and any quenching reagents using
size-exclusion chromatography, dialysis, or a spin filtration column with an appropriate
molecular weight cutoff. The first colored band to elute from a size-exclusion column is
typically the labeled protein.

o Determination of Degree of Labeling (DOL):

o The DOL, which is the average number of dye molecules per protein, can be calculated by
measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the
absorption maximum of the dye (~581-591 nm).

Visualizations of Experimental Workflows

The following diagrams, created using the DOT language, illustrate common experimental
workflows involving Sulfo-Cy3.5 maleimide.
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Caption: Workflow for Protein Labeling with Sulfo-Cy3.5 Maleimide.
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Caption: Workflow for Immunofluorescence Microscopy using a Sulfo-Cy3.5 Labeled
Secondary Antibody.
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Caption: General Workflow for Flow Cytometry using Sulfo-Cy3.5 Maleimide Conjugates.

Applications in Research and Drug Development
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Sulfo-Cy3.5 maleimide is a versatile tool with a broad range of applications in biological
research and pharmaceutical development.

» Fluorescence Microscopy: Its bright fluorescence and high photostability make it an excellent
choice for high-resolution imaging of cellular structures and processes.[6]

o Flow Cytometry: The distinct spectral properties of Sulfo-Cy3.5 allow for its inclusion in
multicolor flow cytometry panels for precise cell sorting and analysis.[6]

e Bioconjugation: It is widely used for the efficient labeling of proteins, antibodies, and peptides
for use in various assays.[6]

» Molecular Probes: Sulfo-Cy3.5-labeled biomolecules are effective probes for studying
molecular interactions in various bioanalytical assays.[6]

Stability and Storage

Proper handling and storage are crucial for maintaining the performance of Sulfo-Cy3.5
maleimide.

e Long-term Storage: The dye should be stored at -20°C in the dark and in a desiccated
environment.[7][8] Under these conditions, it is stable for up to 24 months.[7][8]

¢ Stock Solutions: Dye stock solutions prepared in anhydrous DMF or DMSO can be stored at
-20°C for at least one month, protected from light and moisture.

o Photostability: As with all cyanine dyes, prolonged exposure to light should be avoided to
prevent photobleaching.[7][8] Studies on related cyanine dyes have shown that their
photostability can be influenced by the local environment and the presence of antifade
reagents.[11][12]

In conclusion, Sulfo-Cy3.5 maleimide is a robust and versatile fluorescent dye that offers
significant advantages for the labeling and detection of biomolecules. Its high water solubility,
specific reactivity with thiols, and favorable spectral properties make it a valuable tool for a wide
array of applications in modern biological and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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